N-Methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[3-(thiophen-3-ylmethyl)azetidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C14H18N2O2S/c1-3-13(17)15(2)9-14(18)16-7-12(8-16)6-11-4-5-19-10-11/h3-5,10,12H,1,6-9H2,2H3
• InChI Key: ISAVYNYBDCGXQY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CC(C1)CC2=CSC=C2)C(=O)C=C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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